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Compound of Interest

Compound Name: Foy 251

Cat. No.: B021791

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Foy 251, also known as Camostat Mesylate. Adherence to these procedures is critical for
ensuring laboratory safety and proper disposal.

Foy 251, a serine protease inhibitor, is classified as a hazardous substance. It is known to

cause skin and eye irritation and may cause respiratory irritation.[1][2] It is also very toxic to
aquatic life.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Foy 251. The
following table summarizes the required PPE.
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PPE Category

Item Specifications and Use

Hand Protection

Use appropriate chemical-
resistant gloves (minimum
standard BS EN 374:2003).[3]
Inspect gloves for integrity
before each use. For tasks
requiring high dexterity,
thinner, single-use gloves may

Chemical-resistant gloves be appropriate, but must be
disposed of immediately after
use.[2] For tasks with a risk of
puncture or abrasion, thicker
gloves should be used.[2]
Always wash hands thoroughly
with soap and water after

removing gloves.[2]

Eye and Face Protection

Must be worn to protect

against splashes and dust.[2]
Safety glasses with side [3] In situations with a higher
shields or Goggles risk of splashing, a face shield

should be used in addition to

safety glasses or goggles.

Respiratory Protection

A respirator is necessary if a
risk assessment indicates
] potential for inhalation of dust
NIOSH-approved respirator ]
or aerosols, or when handling
the powder outside of a

chemical fume hood.[2][3]

Body Protection

Laboratory coat or Protective A lab coat should be worn to

clothing prevent skin contact.[2] For
larger quantities or in
situations with a higher risk of
contamination, wear

appropriate protective clothing.
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[3] Work clothes should be

laundered separately.[2]

Handling and Storage Procedures

Engineering Controls:
o Work in a well-ventilated area.[2][3]

* Whenever possible, handle Foy 251 in a chemical fume hood, especially when working with
the solid form to avoid dust formation.[3]

e Ensure a safety shower and eyewash station are readily accessible.[3]

General Handling:

Avoid all personal contact with the substance.[2]

Do not eat, drink, or smoke in the handling area.[2]

Keep containers securely sealed when not in use.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash all exposed external body areas thoroughly after handling.[2]
Storage:

» Store in a cool, well-ventilated area, away from direct sunlight.[3]

o Keep the container tightly sealed.[3]

» Desiccate at room temperature.[3]

Emergency Procedures

In Case of Exposure:
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Exposure Route First Aid Measures

Immediately wash the affected area with

copious amounts of soap and water for at least
Skin Contact 15 minutes.[3] Remove contaminated clothing

and shoes, and wash them before reuse.[3] If

skin irritation persists, seek medical attention.[4]

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,

Eye Contact ] ) L )
holding the eyelids open.[3] If irritation persists,

consult a doctor.[1]

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) e o
stopped, provide artificial respiration. Seek
immediate medical attention.[3]

) Rinse the mouth with water. Do not induce

Ingestion

vomiting. Seek immediate medical attention.[3]

Spill Response:

Evacuate: Immediately clear the area of all personnel.[2]
e Ventilate: Ensure the area is well-ventilated.
o Contain: Prevent the spill from entering drains or waterways.[1][2]

o Personal Protection: Don the appropriate PPE, including a respirator if necessary, before
attempting cleanup.[2]

e Cleanup:

o For solid spills, use dry cleanup procedures to avoid generating dust.[2] Sweep or vacuum
up the material (use an explosion-proof vacuum if applicable) and place it in a clean, dry,
sealable, and labeled container for disposal.[2]
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o For liquid spills, cover with a suitable absorbent material. Once absorbed, collect the
material and place it in a sealed container for disposal.

o Decontaminate: Clean the spill area with a 10% caustic solution, followed by a water rinse.[3]
o Dispose: All spill cleanup materials must be disposed of as hazardous waste.[2]

Disposal Plan

All Foy 251 waste, including empty containers and contaminated materials, must be treated as
hazardous waste.

o Collection: Place all waste in a clearly labeled, sealed container.

» Disposal: Arrange for disposal by a licensed hazardous waste disposal company.[4] Do not
dispose of down the drain or in general waste.

Experimental Workflow for Safe Handling of Foy 251

The following diagram illustrates the logical workflow for the safe handling of Foy 251 from
receipt to disposal.
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Foy 251 Safe Handling Workflow
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Caption: Workflow for the safe handling of Foy 251.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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